Cas no 2680831-02-9 (benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate)

• Product Name: benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate
• CAS No: 2680831-02-9
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 5765009
• PubChem ID: 165932326
• Update Time: 2025-05-27

benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate
• EN300-6946000
• 2680831-02-9

• Inchi： 1S/C12H18N2O5S/c13-20(16,17)9-8-18-7-6-14-12(15)19-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,15)(H2,13,16,17)
• InChI Key： ACPHJOGJHTWXPO-UHFFFAOYSA-N
• SMILES： S(CCOCCNC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 302.09364285g/mol
• Monoisotopic Mass: 302.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate

Comprehensive Overview of Benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate (CAS No. 2680831-02-9)

Benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate (CAS No. 2680831-02-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfamoyl and carbamate functional groups, has garnered attention for its versatile applications in drug development and molecular biology. Researchers are increasingly exploring its role as a building block for targeted drug delivery systems and enzyme inhibitors, aligning with the growing demand for precision medicine solutions.

The molecular structure of Benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate features a benzyl-protected carbamate moiety linked to a sulfamoylethoxy chain, which contributes to its stability and reactivity profile. This design makes it particularly valuable for prodrug synthesis, where controlled release mechanisms are essential. Recent studies highlight its compatibility with bioconjugation techniques, addressing the pharmaceutical industry's need for improved bioavailability and therapeutic efficacy in small-molecule drugs.

In the context of current research trends, this compound intersects with several high-interest topics such as antibody-drug conjugates (ADCs) and sustained-release formulations. Its sulfamoyl group offers potential for hydrogen bonding interactions with biological targets, a property being investigated for protein-ligand binding optimization. These characteristics position it as a candidate for addressing challenges in personalized cancer therapies and neurodegenerative disease treatment, areas receiving substantial funding and public attention.

From a synthetic chemistry perspective, CAS 2680831-02-9 demonstrates excellent compatibility with modern green chemistry principles. Its synthesis can be adapted to flow chemistry systems, reducing solvent waste and energy consumption – key considerations for sustainable pharmaceutical manufacturing. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity and stability under various storage conditions, making it reliable for long-term research projects.

The compound's carbamate linkage has shown particular promise in prodrug activation strategies, where enzymatic cleavage can release active pharmaceutical ingredients at specific disease sites. This mechanism aligns with the pharmaceutical industry's shift toward tissue-specific drug activation technologies. Furthermore, its sulfamoyl functionality provides opportunities for structural modification, allowing medicinal chemists to fine-tune pharmacokinetic properties during lead optimization stages.

Quality control protocols for Benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate typically involve rigorous spectroscopic characterization and chromatographic purity assessment. These standardized procedures ensure batch-to-batch consistency, critical for reproducible biomedical research. The compound's stability profile makes it suitable for global distribution, meeting the needs of international research collaborations focused on orphan drug development and rare disease treatment initiatives.

Emerging applications explore its potential in biomaterial modification, particularly for creating bioactive surfaces in medical devices. The sulfamoyl group's ability to participate in molecular recognition events makes it valuable for developing diagnostic sensors and targeted imaging agents. These innovative uses reflect the compound's adaptability to multiple facets of translational medicine.

As research continues, Benzyl N-[2-(2-sulfamoylethoxy)ethyl]carbamate (CAS No. 2680831-02-9) maintains its relevance through ongoing investigations into structure-activity relationships and metabolic pathways. Its dual functionality serves as a platform for developing novel multi-target therapeutics, addressing complex diseases requiring simultaneous modulation of multiple biological pathways. The compound's versatility ensures its continued importance in advancing cutting-edge pharmaceutical science.